![molecular formula C18H17NO4S B3962357 2-benzoyl-N-(1,1-dioxidotetrahydro-3-thienyl)benzamide](/img/structure/B3962357.png)
2-benzoyl-N-(1,1-dioxidotetrahydro-3-thienyl)benzamide
Overview
Description
2-benzoyl-N-(1,1-dioxidotetrahydro-3-thienyl)benzamide is a chemical compound with the linear formula C21H24N2O5S2 . It has a molecular weight of 448.564 .
Molecular Structure Analysis
The molecular structure of this compound consists of 21 carbon atoms, 24 hydrogen atoms, 2 nitrogen atoms, 5 oxygen atoms, and 2 sulfur atoms .Mechanism of Action
The mechanism of action of BTTB is not well understood, and further research is needed to elucidate its mode of action. However, studies have shown that BTTB can inhibit the activity of certain enzymes and proteins, which may contribute to its biological activity.
Biochemical and Physiological Effects:
BTTB has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-bacterial properties. BTTB has also been shown to have antioxidant activity, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
One advantage of BTTB is its versatility in various scientific research applications. BTTB can be easily synthesized and modified to suit specific research needs. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for the research and development of BTTB. One direction is to further investigate its anti-inflammatory, anti-tumor, and anti-bacterial properties and its potential use as a therapeutic agent. Another direction is to study its optoelectronic properties and its potential use in the fabrication of organic electronic devices. Additionally, further research is needed to elucidate its mechanism of action and to optimize its synthesis and reaction conditions.
Scientific Research Applications
BTTB has shown potential in various scientific research applications, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, BTTB has been studied for its anti-inflammatory, anti-tumor, and anti-bacterial properties. BTTB has also been used as a building block for the synthesis of various organic compounds. In material science, BTTB has been studied for its optoelectronic properties and has been used as a component in the fabrication of organic light-emitting diodes.
Safety and Hazards
properties
IUPAC Name |
2-benzoyl-N-(1,1-dioxothiolan-3-yl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO4S/c20-17(13-6-2-1-3-7-13)15-8-4-5-9-16(15)18(21)19-14-10-11-24(22,23)12-14/h1-9,14H,10-12H2,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JETMNCFWTLIZAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1NC(=O)C2=CC=CC=C2C(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.